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Compound of Interest

Compound Name:
N-(4-acetylphenyl)-3-

chloropropanamide

Cat. No.: B1351235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 3-chloropropanoyl chloride in a laboratory setting. Adherence to these guidelines is critical to

minimize risks and ensure a safe working environment. 3-Chloropropanoyl chloride is a

corrosive, toxic, and flammable liquid that requires stringent safety measures.

Hazard Identification and Summary
3-Chloropropanoyl chloride is a hazardous chemical with multiple risk factors. It is fatal if

inhaled, harmful if swallowed, and causes severe skin burns and eye damage.[1][2][3][4] The

vapor is corrosive to the respiratory tract and the substance is a lachrymator, meaning it can

cause tearing.[5] It is also a combustible liquid and may be corrosive to metals.[5][6] A key

hazard is its violent reaction with water, which can produce toxic gases.[3][6][7]

Hazard Statements:

Fatal if inhaled (H330)[2][3]

Harmful if swallowed (H302)[1][2][3]

Causes severe skin burns and eye damage (H314)[1][2][3]

Flammable liquid and vapor (H226)[1][2]
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May be corrosive to metals (H290)[6]

Reacts violently with water (EUH014)[3]

Quantitative Data Summary
A summary of the key physical and toxicological properties of 3-chloropropanoyl chloride is

provided in the table below for easy reference.

Property Value Reference

Molecular Formula C₃H₄Cl₂O [1][5]

Molecular Weight 126.97 g/mol [2][3]

Appearance
Colorless to yellow or brown

liquid
[1][2][5]

Odor Acrid, stench [5]

Boiling Point 144 °C (lit.) [1]

Melting Point -32 °C [1]

Flash Point 63 °C (145.4 °F) - closed cup [3]

Density 1.33 g/cm³ at 25 °C [3]

Vapor Pressure 7.5 mmHg at 20 °C [3]

Toxicity (Oral, Rat) LD50: 1200 mg/kg [3]

Toxicity (Inhalation, Rat) LC50: 1 mg/L for 1 hour [3]

Experimental Protocols
Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 3-chloropropanoyl chloride. The following must

be worn at all times:

Hand Protection: Chemical-resistant gloves (e.g., butyl rubber or Viton™). Gloves must be

inspected before use and disposed of properly after handling.[1][3]
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Eye Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[3]

Skin and Body Protection: A chemical-resistant laboratory coat, apron, and closed-toe shoes

are required. For tasks with a higher risk of splashing, fire/flame resistant and impervious

clothing should be worn.[1]

Respiratory Protection: All work must be conducted in a certified chemical fume hood.[8] If

there is a risk of exposure above the occupational exposure limit, a NIOSH-approved

respirator with an appropriate cartridge for acid gases and organic vapors must be used.[1]

[2][3]

A workflow for ensuring proper PPE usage is outlined below.
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Start: Prepare to handle
3-chloropropanoyl chloride

Assess the risks of the experiment

Select appropriate PPE based on risk assessment

Correctly don all required PPE

Conduct work in a chemical fume hood

Properly doff and dispose of
contaminated PPE

End of procedure

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow.

Safe Handling and Storage Protocol
Handling:

Always work in a well-ventilated area, specifically within a certified chemical fume hood.[1][8]
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Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.[3]

Use spark-proof tools and take measures to prevent the buildup of electrostatic charge.[1][3]

Keep away from sources of ignition such as heat, sparks, and open flames.[2][3]

Do not eat, drink, or smoke in the laboratory.[2]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1][3]

Store away from incompatible materials, including water, strong bases, alcohols, and

oxidizing agents.[3]

Store in a corrosion-resistant container with a resistant inner liner.[1] Do not use metal

containers.[6]

The storage area should be locked and accessible only to authorized personnel.[6]

Spill and Emergency Procedures
Spill Cleanup:

Evacuate all non-essential personnel from the spill area.[1]

Remove all sources of ignition.[1][5]

Ensure adequate ventilation.[1]

Wearing full PPE, absorb the spill with an inert, dry material such as sand or earth. Do not

use combustible materials like sawdust.[7][8]
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Collect the absorbed material using spark-proof tools and place it into a suitable, closed

container for disposal.[1][2]

Do not allow the spilled chemical to enter drains.[1]

Firefighting:

Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish the fire.[1] Do NOT

use a direct stream of water as the substance reacts violently with it.[7][8]

Firefighters must wear self-contained breathing apparatus and full protective gear.[1]

A logical diagram for handling spills is presented below.
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Spill of 3-chloropropanoyl chloride detected

Evacuate non-essential personnel

Don full PPE and remove ignition sources

Contain the spill with inert absorbent material

Collect waste in a sealed container using spark-proof tools

Decontaminate the spill area

Dispose of waste according to regulations

Spill cleanup complete

Click to download full resolution via product page

Spill Response Workflow.

First Aid Measures
Immediate medical attention is required for any exposure.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1351235?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AAB2569822&productDescription=3-CHLROPROPIONYL+CLRIDE+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If

the victim is not breathing, give artificial respiration, but do not use mouth-to-mouth

resuscitation. Seek immediate emergency medical help.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1][2]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, also under the eyelids. Remove contact lenses if present and easy to do so.

Continue rinsing. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a doctor or poison control center immediately.[1][2]

Waste Disposal
Waste from 3-chloropropanoyl chloride is classified as hazardous.[5] All waste materials must

be disposed of in accordance with local, state, and federal regulations. Contact a licensed

professional waste disposal service to dispose of this material. Do not empty into drains or the

environment.[1][9] Contaminated containers should be treated as hazardous waste.[5]

Incompatible Materials
3-Chloropropanoyl chloride is incompatible with the following and should not be stored or

mixed with them:

Water[3][7]

Strong bases[3]

Alcohols[3][9]

Strong oxidizing agents[3][9]

Metals[4][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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